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Compound Name: Kuromanin chloride

Cat. No.: B1668917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Kuromanin chloride, also known as Chrysanthemin or Cyanidin-3-O-glucoside chloride, is a

prominent member of the anthocyanin family of flavonoids. Widely found in various pigmented

fruits and vegetables, this natural compound has garnered significant scientific interest due to

its potent antioxidant, neuroprotective, anti-inflammatory, and anti-cancer properties. This

technical guide provides a comprehensive overview of Kuromanin chloride, including its

physicochemical properties, and delves into its mechanisms of action. Detailed experimental

protocols for assessing its biological activities and illustrative diagrams of key signaling

pathways are presented to facilitate further research and drug development endeavors.

Physicochemical Properties
Kuromanin chloride is a water-soluble glycoside of cyanidin. Its fundamental properties are

essential for experimental design and interpretation.
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Property Value Reference

CAS Number 7084-24-4 [1][2][3][4]

Molecular Weight 484.84 g/mol [1][2][3][4]

Molecular Formula C₂₁H₂₁ClO₁₁ [1][2]

Appearance Brown to reddish-brown solid [1]

Synonyms
Chrysanthemin, Cyanidin 3-O-

glucoside chloride, Asterin
[2][3]

Biological Activities and Mechanisms of Action
Kuromanin chloride exhibits a diverse range of biological activities, making it a promising

candidate for therapeutic development. Its primary mechanism is often attributed to its potent

antioxidant capacity, which underpins its efficacy in various disease models.

Neuroprotective Effects
Kuromanin chloride has demonstrated significant neuroprotective properties, particularly

against oxidative stress-induced neuronal damage. It has been shown to protect neuronal cells

from excitotoxicity and reduce the production of reactive oxygen species (ROS).

Anti-Cancer Activity
Emerging evidence suggests that Kuromanin chloride possesses anti-proliferative and pro-

apoptotic effects in various cancer cell lines. Its mechanisms of action include the induction of

apoptosis through caspase activation and the modulation of key signaling pathways involved in

cancer progression.

CD38 Inhibition
Kuromanin chloride is a known inhibitor of the ectoenzyme CD38.[1] CD38 is involved in

calcium signaling and NAD+ metabolism, and its dysregulation has been implicated in various

diseases, including cancer and metabolic disorders. By inhibiting CD38, Kuromanin chloride
can modulate intracellular NAD+ levels and downstream signaling pathways.
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Key Signaling Pathways
The biological effects of Kuromanin chloride are mediated through its interaction with several

critical intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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